N-[3-({[(3,5-dichloro-2-methoxybenzoyl)amino]carbothioyl}amino)-4-methoxyphenyl]-2-furamide

• Molecular Formula: C21H17Cl2N3O5S
• Molecular Weight: 494.3 g/mol
• IUPAC Name: N-[3-[(3,5-dichloro-2-methoxybenzoyl)carbamothioylamino]-4-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H17Cl2N3O5S/c1-29-16-6-5-12(24-20(28)17-4-3-7-31-17)10-15(16)25-21(32)26-19(27)13-8-11(22)9-14(23)18(13)30-2/h3-10H,1-2H3,(H,24,28)(H2,25,26,27,32)
• InChI Key: YJKDYGUVHANFIU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=S)NC(=O)C3=CC(=CC(=C3OC)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=S)NC(=O)C3=C(C(=CC(=C3)Cl)Cl)OC

Description

N-[3-({[(3,5-dichloro-2-methoxybenzoyl)amino]carbothioyl}amino)-4-methoxyphenyl]-2-furamide, commonly known as DMF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMF is a furan derivative that belongs to the class of N-arylthiourea compounds.

Mechanism of Action

DMF exerts its therapeutic effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of various antioxidant and detoxification genes. DMF activates Nrf2 by covalently modifying cysteine residues on the Keap1 protein, which leads to the release of Nrf2 and its translocation to the nucleus. In the nucleus, Nrf2 binds to antioxidant response elements (AREs) and activates the transcription of various genes involved in antioxidant and detoxification pathways.
Biochemical and Physiological Effects:
DMF has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of glutathione, a key antioxidant molecule, and reduce the levels of reactive oxygen species (ROS) in cells. DMF has also been shown to modulate the immune system by reducing the levels of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines. DMF has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DMF has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized. DMF is also relatively inexpensive compared to other compounds used in scientific research. However, DMF has some limitations for lab experiments. It is a reactive compound and can covalently modify proteins, which can lead to non-specific effects. DMF can also exhibit cytotoxic effects at high concentrations.

Future Directions

DMF has several potential future directions in scientific research. It can be further studied for its potential therapeutic applications in various diseases. DMF can also be modified to improve its pharmacokinetic properties, such as its solubility and bioavailability. DMF can be used in combination with other compounds to enhance its therapeutic effects. DMF can also be used as a tool compound to study the Nrf2 pathway and its role in various diseases. Overall, DMF has significant potential for scientific research and can be further studied for its therapeutic applications.

Synthesis Methods

The synthesis of DMF involves the reaction of 3,5-dichloro-2-methoxybenzoic acid with thionyl chloride to form 3,5-dichloro-2-methoxybenzoyl chloride. This intermediate is then reacted with N-(4-aminophenyl)thiourea to form the key intermediate, which is further reacted with furan-2-carboxylic acid to yield DMF.

Scientific Research Applications

DMF has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, antioxidant, and immunomodulatory properties. DMF has been used in the treatment of multiple sclerosis, psoriasis, and other autoimmune diseases. It has also been studied for its potential use in cancer therapy.